Cas no 1421477-61-3 (N-(3-chloro-2-methylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: N-(3-chloro-2-methylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1421477-61-3
• MF: C₁₈H₂₁ClN₄O
• MW: 344.838542699814
• CID: 6201642
• PubChem ID: 71794783
• Update Time: 2025-11-06

N-(3-chloro-2-methylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide
• AKOS024545522
• 1421477-61-3
• VU0541742-1
• F6255-0505

• Inchi： 1S/C18H21ClN4O/c1-12-6-7-17(22-21-12)23-10-8-14(9-11-23)18(24)20-16-5-3-4-15(19)13(16)2/h3-7,14H,8-11H2,1-2H3,(H,20,24)
• InChI Key： GJINOTGIAYCILP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1CCN(C2=CC=C(C)N=N2)CC1)=O

Computed Properties

• Exact Mass: 344.1403890g/mol
• Monoisotopic Mass: 344.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-2-methylphenyl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide

N-(3-Chloro-2-Methylphenyl)-1-(6-Methylpyridazin-3-yl)Piperidine-4-Carboxamide: A Comprehensive Overview

N-(3-Chloro-2-Methylphenyl)-1-(6-Methylpyridazin-3-yl)Piperidine-4-Carboxamide, also known by its CAS Registry Number 1421477-61-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring, a pyridazine moiety, and a carboxamide group. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of the piperidine ring and the subsequent functionalization steps.

One of the most notable aspects of this compound is its potential in drug discovery. The piperidine ring is a common structural motif in many bioactive compounds, including antiviral agents and anticancer drugs. The pyridazine moiety further enhances the molecule's electronic properties, making it an attractive candidate for exploring interactions with biological targets such as enzymes and receptors.

Recent studies have focused on the evaluation of this compound's pharmacokinetic properties. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles using in vitro models. These studies have provided valuable insights into its bioavailability and potential toxicity. For example, experiments conducted using human liver microsomes have revealed that the compound undergoes phase I metabolism predominantly via cytochrome P450 enzymes.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices. Scientists have explored its ability to form self-assembled monolayers and its potential as a building block for advanced materials with tailored properties.

The development of novel synthetic routes for this compound has also been a focus of recent research. Chemists have developed enantioselective synthesis methods to produce chiral derivatives, which are essential for studying stereochemical effects on biological activity. These methods often involve asymmetric catalysis using palladium or copper catalysts, enabling the construction of stereocenters with high enantioselectivity.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have been used to study its electronic structure, reactivity, and interaction with biological targets. These computational studies have provided valuable guidance for experimental design and optimization.

In conclusion, N-(3-Chloro-2-Methylphenyl)-1-(6-Methylpyridazin-3-yl)Piperidine-4-Carboxamide (CAS No: 1421477-61-3) is a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its complex structure and versatile functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields of science.